Cas no 2227809-90-5 ((2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine)
(2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- (2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine
- EN300-1979274
- 2227809-90-5
-
- Inchi: 1S/C7H9Cl2N3/c1-4(10)2-5-3-6(8)11-12-7(5)9/h3-4H,2,10H2,1H3/t4-/m1/s1
- InChI Key: XKARAWSDUZJKKT-SCSAIBSYSA-N
- SMILES: ClC1=C(C=C(N=N1)Cl)C[C@@H](C)N
Computed Properties
- Exact Mass: 205.0173527g/mol
- Monoisotopic Mass: 205.0173527g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 51.8Ų
(2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1979274-0.05g |
(2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine |
2227809-90-5 | 0.05g |
$1709.0 | 2023-09-16 | ||
| Enamine | EN300-1979274-0.1g |
(2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine |
2227809-90-5 | 0.1g |
$1791.0 | 2023-09-16 | ||
| Enamine | EN300-1979274-0.25g |
(2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine |
2227809-90-5 | 0.25g |
$1872.0 | 2023-09-16 | ||
| Enamine | EN300-1979274-0.5g |
(2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine |
2227809-90-5 | 0.5g |
$1954.0 | 2023-09-16 | ||
| Enamine | EN300-1979274-1.0g |
(2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine |
2227809-90-5 | 1g |
$2035.0 | 2023-05-31 | ||
| Enamine | EN300-1979274-2.5g |
(2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine |
2227809-90-5 | 2.5g |
$3988.0 | 2023-09-16 | ||
| Enamine | EN300-1979274-5.0g |
(2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine |
2227809-90-5 | 5g |
$5900.0 | 2023-05-31 | ||
| Enamine | EN300-1979274-10.0g |
(2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine |
2227809-90-5 | 10g |
$8749.0 | 2023-05-31 | ||
| Enamine | EN300-1979274-1g |
(2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine |
2227809-90-5 | 1g |
$2035.0 | 2023-09-16 | ||
| Enamine | EN300-1979274-5g |
(2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine |
2227809-90-5 | 5g |
$5900.0 | 2023-09-16 |
(2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on (2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine
Recent Advances in the Study of (2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine (CAS: 2227809-90-5)
The compound (2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine (CAS: 2227809-90-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral amine derivative, characterized by its dichloropyridazine moiety, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. The following sections provide a comprehensive overview of the latest research findings related to this compound.
Recent studies have focused on the synthesis and optimization of (2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine, with particular emphasis on its enantioselective preparation. Researchers have developed novel catalytic methods to achieve high enantiomeric purity, which is critical for its potential use as a pharmaceutical intermediate. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a highly efficient asymmetric hydrogenation protocol using a chiral ruthenium catalyst, yielding the target compound with >99% enantiomeric excess (ee). This advancement addresses one of the key challenges in the large-scale production of this compound.
In addition to synthetic improvements, the biological activity of (2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine has been explored in the context of central nervous system (CNS) disorders. Preliminary in vitro and in vivo studies suggest that this compound exhibits selective binding affinity for certain neurotransmitter receptors, including the serotonin and dopamine transporters. A recent preprint on bioRxiv highlighted its potential as a modulator of dopaminergic signaling, with implications for the treatment of Parkinson's disease and other movement disorders. However, further preclinical validation is required to confirm these findings.
Another area of interest is the compound's role as a building block for more complex pharmacophores. Researchers have utilized (2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine as a key intermediate in the synthesis of novel heterocyclic compounds with enhanced bioactivity. For example, a 2024 study in ACS Chemical Biology demonstrated its incorporation into a series of pyridazine-based kinase inhibitors, which showed promising activity against cancer cell lines. The versatility of this compound in medicinal chemistry underscores its importance in drug discovery efforts.
Despite these promising developments, challenges remain in the clinical translation of (2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine. Pharmacokinetic studies have revealed moderate bioavailability and metabolic stability issues, which may limit its therapeutic utility. Current research is focused on structural modifications to improve these properties while retaining the desired biological activity. Collaborative efforts between academic and industrial researchers are expected to drive further progress in this area.
In conclusion, (2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine (CAS: 2227809-90-5) represents a promising scaffold in medicinal chemistry with diverse applications. Recent advances in its synthesis, biological evaluation, and derivatization highlight its potential as a valuable tool for drug discovery. Future studies should prioritize addressing the pharmacokinetic limitations and exploring its mechanism of action in greater detail to unlock its full therapeutic potential.
2227809-90-5 ((2R)-1-(3,6-dichloropyridazin-4-yl)propan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)